Cas no 1780282-55-4 (2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid)

• Product Name: 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid
• CAS No: 1780282-55-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6333271
• PubChem ID: 82414341
• Update Time: 2026-03-11

2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid
• SY322835
• P20563
• 2-Methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-5-carboxylic acid
• CS-0448558
• 1780282-55-4
• 2-Methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-5-carboxylicacid
• BS-43632
• MFCD28954877
• 2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazole-5-carboxylic acid
• 2-methyl-4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid

• Inchi： 1S/C8H10N2O2/c1-10-4-6-2-5(8(11)12)3-7(6)9-10/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： UDENNRDWTVTBPJ-UHFFFAOYSA-N
• SMILES： OC(C1CC2C(=CN(C)N=2)C1)=O

Computed Properties

• Exact Mass: 166.074
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.1

Additional information on 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid

Comprehensive Guide to 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid (CAS No. 1780282-55-4)

2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid (CAS No. 1780282-55-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopenta[c]pyrazole derivative is characterized by its unique fused ring structure, which combines a pyrazole moiety with a cyclopentane ring, offering versatile reactivity for drug discovery and material science applications.

The molecular formula of this compound is C₈H₁₀N₂O₂, with a molecular weight of 166.18 g/mol. Its structural features include a carboxylic acid functional group at the 5-position, which enhances its potential for further derivatization. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to participate in hydrogen bonding and metal coordination.

In pharmaceutical applications, 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid serves as a key intermediate in the synthesis of potential kinase inhibitors and anti-inflammatory agents. Recent studies highlight its utility in developing compounds targeting metabolic disorders, aligning with the growing demand for diabetes and obesity therapeutics. The compound's rigid scaffold also makes it valuable for designing covalent inhibitors, a hot topic in drug discovery.

From a synthetic chemistry perspective, this compound exemplifies the trend toward fused heterocycles in medicinal chemistry. Its cyclopenta[c]pyrazole core is synthesized via [3+2] cycloaddition reactions, a method frequently searched by organic chemists optimizing green chemistry protocols. The presence of both electron-rich and electron-deficient regions in its structure enables diverse electrophilic and nucleophilic transformations.

The agrochemical industry explores 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid derivatives as potential plant growth regulators. Its structural similarity to natural jasmonates—compounds involved in plant stress responses—makes it relevant for developing next-generation sustainable pesticides, a trending topic amid increasing environmental regulations.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry techniques. Researchers emphasize its high purity (>98%) for reliable results in biological assays. The compound's solubility in polar aprotic solvents like DMSO and its stability under ambient conditions are frequently discussed in protocol optimization forums.

Market-wise, the demand for 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid reflects broader trends in custom synthesis and contract research. Pharmaceutical companies increasingly outsource complex heterocycle production to specialized suppliers, making this compound a strategic inventory item for fine chemical distributors. Pricing intelligence suggests steady growth, driven by its adoption in fragment-based drug design approaches.

For researchers handling this compound, proper storage at 2-8°C in airtight containers is recommended to maintain stability. While not classified as hazardous, standard laboratory safety practices should be followed, including the use of personal protective equipment—a topic gaining traction in lab safety webinars and guidelines.

Future directions for 1780282-55-4 research may explore its metal-organic framework (MOF) applications or its potential in photopharmacology—an emerging field combining light-sensitive compounds with drug activity. These applications align with current searches for smart materials and precision medicine technologies.